Cas no 140861-61-6 (Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-)
140861-61-6 structure
Product Name:Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
CAS No:140861-61-6
MF:C14H14N2O4S
MW:306.336962223053
CID:1297449
Update Time:2024-08-03
Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
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- Inchi: 1S/C14H14N2O4S/c1-9-2-4-10(5-3-9)16-13-7-6-11(21(15,19)20)8-12(13)14(17)18/h2-8,16H,1H3,(H,17,18)(H2,15,19,20)
- InChI Key: RYXHSLAUOLPLKJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N)(=O)=O)=CC=C1NC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 306.06752
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 549.5±60.0 °C(Predicted)
- PSA: 109.49
- pka: 3.21±0.36(Predicted)
Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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